Cas no 1307271-97-1 (4-methyloxane-4-carbothioamide)

• Product Name: 4-methyloxane-4-carbothioamide
• CAS No: 1307271-97-1
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 2117593
• PubChem ID: 87304389
• Update Time: 2025-10-28

4-methyloxane-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• tetrahydro-4-methyl-2H-Pyran-4-carbothioamide
• KHEVJNBJZOLYIR-UHFFFAOYSA-N
• 4-methyltetrahydro-2H-pyran-4-carbothioamide
• 2H-Pyran-4-carbothioamide,tetrahydro-4-methyl-
• CID 87304389
• 2H-Pyran-4-carbothioamide, tetrahydro-4-methyl-
• 4-methyloxane-4-carbothioamide

• Inchi： 1S/C7H13NOS/c1-7(6(8)10)2-4-9-5-3-7/h2-5H2,1H3,(H2,8,10)
• InChI Key： KHEVJNBJZOLYIR-UHFFFAOYSA-N
• SMILES： S=C(C1(C)CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 67.3

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 257.1±50.0 °C(Predicted)
• pka: 13.11±0.20(Predicted)

Additional information on 4-methyloxane-4-carbothioamide

Comprehensive Overview of 4-methyloxane-4-carbothioamide (CAS No. 1307271-97-1): Properties, Applications, and Research Insights

4-methyloxane-4-carbothioamide (CAS No. 1307271-97-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfur-containing derivative of oxane exhibits promising reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₇H₁₃NOS, combines a thiocarboxamide functional group with a 4-methyloxane backbone, offering distinct electronic and steric properties that influence its applications.

Recent studies highlight the compound's role in heterocyclic synthesis, particularly in constructing nitrogen-sulfur-containing scaffolds prevalent in bioactive molecules. Researchers are investigating its potential as a building block for crop protection agents and pharmaceutical intermediates, aligning with growing demands for sustainable agrochemicals and novel drug discovery. The carbothioamide group enables diverse chemical transformations, including cyclization reactions and metal coordination, which are frequently searched topics in synthetic chemistry forums.

From a physicochemical perspective, 4-methyloxane-4-carbothioamide typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents like DMSO or ethanol. Its stability under ambient conditions makes it practical for laboratory use, though proper storage away from moisture is recommended. Analytical characterization often involves HPLC purification and mass spectrometry verification – techniques commonly queried by quality control professionals.

The compound's mechanism of action in biological systems remains an active research area. Preliminary data suggests the thiocarbonyl moiety may interact with enzyme active sites, sparking interest in its potential enzyme inhibition properties. This aligns with current pharmaceutical trends targeting protein-protein interactions, a hot topic in drug discovery communities. Computational chemistry studies utilizing molecular docking simulations (a frequently searched methodology) are helping elucidate these interactions at atomic resolution.

Industrial applications of CAS 1307271-97-1 are emerging in specialty chemical production. Manufacturers are exploring its use in creating flavor enhancers and fragrance modifiers, capitalizing on the oxane ring's volatility and the thiocarboxamide's nucleophilicity. These applications respond to market demands for novel organoleptic compounds in food and cosmetic industries – sectors showing consistent search volume growth.

Environmental and safety profiles of 4-methyloxane-4-carbothioamide are currently under evaluation. While not classified as hazardous under major regulatory frameworks, standard laboratory precautions for handling fine chemicals apply. This responsible approach mirrors the chemical industry's increasing focus on green chemistry principles, a trending topic in scientific and regulatory circles. Researchers are particularly interested in developing atom-efficient synthesis routes for this compound to minimize waste generation.

Analytical method development for 1307271-97-1 represents another research frontier. Scientists are optimizing chromatographic separation techniques and spectroscopic identification protocols to support quality assurance in production batches. These methodologies frequently appear in search queries from analytical chemists working in quality control laboratories.

The commercial availability of 4-methyloxane-4-carbothioamide has expanded recently, with several specialty chemical suppliers listing it in their catalogs. Pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels (typically 95-98%) and order quantities. Procurement specialists often search for bulk pricing information and custom synthesis options, indicating growing market interest.

Future research directions may explore the compound's potential in material science applications, particularly as a ligand for metal-organic frameworks (MOFs) or as a monomer for specialty polymers. These applications align with current interests in functional materials development, a high-growth area in chemical research. The compound's dual functionality (hydrogen bonding capacity via the carbothioamide and hydrophobic character from the oxane ring) makes it particularly intriguing for supramolecular chemistry studies.

In conclusion, 4-methyloxane-4-carbothioamide (CAS No. 1307271-97-1) represents a versatile chemical entity with expanding applications across multiple scientific disciplines. Its structural features address several contemporary research needs, from medicinal chemistry to advanced materials, while its synthetic accessibility supports scalable production. As investigation continues, this compound will likely gain further prominence in specialty chemical markets and academic research programs worldwide.